Cholesteryl myristate
Cholesteryl myristate
Cholest-5-en-3-ol (3beta)-, tetradecanoate is a natural product found in Bugula neritina with data available.
Brand Name:
Vulcanchem
CAS No.:
1989-52-2
VCID:
VC21225256
InChI:
InChI=1S/C41H72O2/c1-7-8-9-10-11-12-13-14-15-16-17-21-39(42)43-34-26-28-40(5)33(30-34)22-23-35-37-25-24-36(32(4)20-18-19-31(2)3)41(37,6)29-27-38(35)40/h22,31-32,34-38H,7-21,23-30H2,1-6H3/t32-,34?,35?,36-,37?,38?,40+,41-/m1/s1
SMILES:
CCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula:
C41H72O2
Molecular Weight:
597.0 g/mol
Cholesteryl myristate
CAS No.: 1989-52-2
Cat. No.: VC21225256
Molecular Formula: C41H72O2
Molecular Weight: 597.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cholest-5-en-3-ol (3beta)-, tetradecanoate is a natural product found in Bugula neritina with data available. |
|---|---|
| CAS No. | 1989-52-2 |
| Molecular Formula | C41H72O2 |
| Molecular Weight | 597.0 g/mol |
| IUPAC Name | [(10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] tetradecanoate |
| Standard InChI | InChI=1S/C41H72O2/c1-7-8-9-10-11-12-13-14-15-16-17-21-39(42)43-34-26-28-40(5)33(30-34)22-23-35-37-25-24-36(32(4)20-18-19-31(2)3)41(37,6)29-27-38(35)40/h22,31-32,34-38H,7-21,23-30H2,1-6H3/t32-,34?,35?,36-,37?,38?,40+,41-/m1/s1 |
| Standard InChI Key | SJDMTGSQPOFVLR-ZVMQTDSHSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCC(=O)OC1CC[C@@]2(C3CC[C@@]4([C@H](CCC4C3CC=C2C1)[C@H](C)CCCC(C)C)C)C |
| SMILES | CCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
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